Cas no 25713-24-0 (4-(2-Iodoacetamido)-TEMPO)
4-(2-Iodoacetamido)-TEMPO is a nitroxide spin label reagent widely used in site-directed spin labeling (SDSL) and electron paramagnetic resonance (EPR) studies. Its key advantage lies in the iodoacetamide functional group, which enables selective covalent attachment to cysteine residues in proteins, ensuring precise labeling. The TEMPO moiety provides a stable free radical for EPR spectroscopy, facilitating structural and dynamic analysis of biomolecules. This compound is particularly valuable for probing protein conformations, interactions, and folding mechanisms due to its high reactivity and specificity. Its compatibility with aqueous and organic solvents further enhances its utility in diverse biochemical and biophysical applications.
4-(2-Iodoacetamido)-TEMPO structure
Product Name:4-(2-Iodoacetamido)-TEMPO
CAS No:25713-24-0
MF:C11H20IN2O2
MW:339.193175315857
MDL:MFCD00010171
CID:255862
PubChem ID:87571836
Update Time:2025-06-06
4-(2-Iodoacetamido)-TEMPO Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinyloxy,4-[(2-iodoacetyl)amino]-2,2,6,6-tetramethyl-
- 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical
- 2-iodo-N-(1-λ<sup>1</sup>-oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl)acetamide
- 4-(2-Iodoacetamido)-TEMPO
- 4-Iodacetamido-2,2,6,6-tetramethyl-N-oxido-piperidinyl
- IASL
- TMPIA
- 4-(2-Iodoacetamido)-TEMPO Free Radical
- 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-oxyl
- N-(1-oxyl-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
- 2,2,6,6-Tetramethylpiperdin-N-1-oxyiodoacetamide
- N-(Oxyl-2,2,6,6-tetramethylpiperid-4-yl)iodoacetamide
- N-(1-Oxy-2,2,6,6-tetramethyl-4-piperidinyl)iodoacetamide
- 4-(N-Iodoacetamide)-2,2,6,6-tetramethylpiperidine-1-oxyl
- 4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine-1-oxyl
-
- MDL： MFCD00010171
- Inchi： 1S/C11H20IN2O2/c1-10(2)5-8(13-9(15)7-12)6-11(3,4)14(10)16/h8H,5-7H2,1-4H3,(H,13,15)
- InChI Key： UCTVRHAKQRFPEZ-UHFFFAOYSA-N
- SMILES： ICC(NC1CC(C)(C)N(C(C)(C)C1)[O])=O |^1:14|
Computed Properties
- Exact Mass: 339.05700
- Monoisotopic Mass: 339.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.6
- Topological Polar Surface Area: 33.3
Experimental Properties
- Color/Form: Light orange powder
- Density: 1.4360 (estimate)
- Melting Point: 125.0 to 129.0 deg-C
- Boiling Point: 428.8°Cat760mmHg
- Flash Point: 213.1°C
- PSA: 32.34000
- LogP: 2.23350
- Solubility: Not determined
4-(2-Iodoacetamido)-TEMPO Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Storage Condition：2-8°C
4-(2-Iodoacetamido)-TEMPO Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A750156-1g |
4-(2-IOdoacetamido)-tempo |
25713-24-0 | 95% | 1g |
$436.00 | 2022-03-01 | |
| TRC | I685508-10mg |
4-(2-Iodoacetamido)-TEMPO |
25713-24-0 | 10mg |
$ 92.00 | 2023-04-15 | ||
| TRC | I685508-25mg |
4-(2-Iodoacetamido)-TEMPO |
25713-24-0 | 25mg |
$ 173.00 | 2023-04-15 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | I0487-100mg |
4-(2-Iodoacetamido)-TEMPO |
25713-24-0 | 98.0%(LC) | 100mg |
￥490.0 | 2022-06-10 | |
| abcr | AB137194-100 mg |
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-oxyl; 96% |
25713-24-0 | 100MG |
€179.70 | 2022-03-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I861777-100mg |
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical |
25713-24-0 | ≥98%(HPLC) | 100mg |
728.10 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0487-100MG |
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical |
25713-24-0 | >98.0%(HPLC) | 100mg |
¥190.00 | 2024-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1451559-1g |
4-(2-Iodoacetamido)-2,2,6,6-tetramethylpiperidine 1-Oxyl Free Radical |
25713-24-0 | 98% | 1g |
￥4030 | 2023-04-14 | |
| Aaron | AR003KP1-250mg |
4-(2-IODOACETAMIDO)-TEMPO |
25713-24-0 | 98% | 250mg |
$477.00 | 2025-01-22 | |
| Aaron | AR003KP1-100mg |
4-(2-IODOACETAMIDO)-TEMPO |
25713-24-0 | 98% | 100mg |
$203.00 | 2025-01-22 |
4-(2-Iodoacetamido)-TEMPO Related Literature
-
Kai-Anders Hansen,James P. Blinco Polym. Chem. 2018 9 1479
25713-24-0 (4-(2-Iodoacetamido)-TEMPO) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
